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Compound of Interest

Compound Name: Lead tartrate

Cat. No.: B1583396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on lead tartrate (CAS No. 815-84-9),

focusing on its chemical properties, safety data, and handling protocols. The following sections

detail its physical and chemical characteristics, comprehensive safety information, and

recommended handling procedures to ensure safe laboratory practices.

Chemical and Physical Properties
Lead tartrate, with the chemical formula C₄H₄O₆Pb, is the lead(II) salt of tartaric acid.[1][2] It is

also known as lead(II) tartrate or tartaric acid lead(II) salt.[2][3] This compound is a white to off-

white solid.[3] Key physical and chemical data are summarized in the table below for easy

reference.
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Property Value Reference

CAS Number 815-84-9 [1][2][3][4][5][6]

Molecular Formula C₄H₄O₆Pb [1][2][4]

Molecular Weight 355.27 g/mol [2][4]

Appearance White to off-white solid [3]

Density 2.53 g/cm³ [3][4]

Water Solubility

Insoluble in water and alcohol.

Soluble in dilute nitric acid,

alkali, acid ammonium

hydrogen oxidation and tartaric

acid ammonium solution.

[3]

EINECS Number 212-426-6 [4][5]

MDL Number MFCD00043282 [3][4][5]

Safety Data Sheet Summary
The Safety Data Sheet (SDS) for lead tartrate indicates that it is a hazardous chemical.[6] It is

classified as acutely toxic if swallowed or inhaled, may damage fertility or the unborn child, and

may cause damage to organs through prolonged or repeated exposure.[7][8] It is also very

toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed[7]

[8][9]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled[7][8]

Reproductive toxicity 1A
H360: May damage fertility or

the unborn child[7][8]

Specific target organ toxicity,

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure[7][8]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic

life[8]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[7][8]

Exposure Limits
Organization Limit Value

NIOSH
IDLH (Immediately Dangerous

to Life or Health)
100 mg/m³

NIOSH TWA (Time-Weighted Average) 0.050 mg/m³

OSHA
PEL (Permissible Exposure

Limit)
0.05 mg/m³ (as Pb)[8]

ACGIH TLV (Threshold Limit Value) 0.05 mg/m³ (as Pb)[8]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed in the Safety Data Sheet

are based on standardized OECD (Organisation for Economic Co-operation and Development)

guidelines, which are the basis for GHS classifications. While the specific studies for lead
tartrate are not publicly detailed, the methodologies follow these standard protocols.
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Acute Oral Toxicity (OECD 423): This test involves the administration of the substance in a

single dose to a group of fasted female rats. The animals are observed for mortality and

clinical signs for up to 14 days. The LD50 (lethal dose for 50% of the animals) is then

estimated. For lead tartrate, an intraperitoneal LDLo (lowest published lethal dose) in rats

has been reported as 990 mg/kg.[8][9]

Acute Inhalation Toxicity (OECD 403): This protocol exposes rats to the substance as a dust

or mist for a defined period, typically 4 hours. The animals are observed for up to 14 days for

signs of toxicity and mortality to determine the LC50 (lethal concentration for 50% of the

animals).

Reproductive Toxicity (OECD 416): This is a two-generation study in rodents. The substance

is administered to both males and females before mating, during gestation, and through

weaning of the F1 generation. The F1 generation is then raised to maturity and mated to

produce an F2 generation. The study assesses effects on mating, fertility, gestation, and

offspring viability and growth.

Specific Target Organ Toxicity - Repeated Exposure (OECD 408): In this 90-day study,

rodents are administered the substance daily. Extensive observations are made, including

clinical signs, body weight, food/water consumption, hematology, clinical chemistry, and

gross and microscopic pathology, to identify target organs and characterize toxic effects. For

lead tartrate, the target organs are the central nervous system (CNS), blood, and kidneys.

[6]

Safety Handling and Emergency Procedures
Proper handling of lead tartrate is crucial to minimize exposure and ensure laboratory safety.

The following diagram illustrates the logical workflow for handling and emergency response.
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Safe Handling Protocol

Emergency Response

Obtain Special Instructions
(P201)

Wear Protective Gear:
Gloves, Clothing, Eye/Face Protection

(P280)

Before Use Use in Well-Ventilated Area
Avoid Dust Formation

(P271, P261)

Practice Good Hygiene:
No Eating/Drinking/Smoking

Wash Thoroughly After Handling
(P270, P264)

Store Locked Up
(P405)

After Use

Exposure Event

IF INHALED:
Remove to Fresh Air

Keep Comfortable for Breathing
(P304+P340)

Inhalation

IF SWALLOWED:
Call POISON CENTER/Doctor

Rinse Mouth
(P301+P312, P330)

Ingestion

Get Medical Advice/Attention
if Exposed or Concerned

(P308+P313, P314)

Spill Occurs
Avoid Release to Environment

Collect Spillage
(P273, P391)

Dispose of Contents/Container
in Accordance with Regulations

(P501)

Click to download full resolution via product page

Caption: Logical workflow for safe handling and emergency response for lead tartrate.

Disposal Considerations
Lead tartrate and its containers must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.[7] Due to its high toxicity to aquatic life, it should not be

released into the environment.[6][7] Collect spillage and dispose of it in a suitable, closed

container.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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